![molecular formula C22H24N6O2 B2427560 1-(3,4-dimethylphenyl)-5-oxo-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide CAS No. 2034604-73-2](/img/structure/B2427560.png)
1-(3,4-dimethylphenyl)-5-oxo-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide
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Description
1-(3,4-dimethylphenyl)-5-oxo-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H24N6O2 and its molecular weight is 404.474. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Cytotoxic Activity
Compounds derived from similar chemical structures have been synthesized and evaluated for their growth inhibitory properties against various cancer cell lines. For example, derivatives of benzo[b][1,6]naphthyridines exhibited potent cytotoxic effects, with some compounds showing IC(50) values less than 10 nM against murine leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines (Deady et al., 2003).
Antimicrobial and Antioxidant Activities
Newly synthesized compounds with related structures have shown significant antimicrobial and antioxidant activities. This highlights the potential of such compounds in developing new therapeutic agents (Zaki et al., 2017).
Antitumor and Anti-5-lipoxygenase Agents
Novel derivatives, such as pyrazolopyrimidines, have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds have shown promising results in inhibiting tumor growth and 5-lipoxygenase, an enzyme involved in inflammation (Rahmouni et al., 2016).
properties
IUPAC Name |
1-(3,4-dimethylphenyl)-5-oxo-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]pyrrolidine-3-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H24N6O2/c1-15-3-4-18(11-16(15)2)28-14-17(12-21(28)29)22(30)25-8-10-27-9-5-19(26-27)20-13-23-6-7-24-20/h3-7,9,11,13,17H,8,10,12,14H2,1-2H3,(H,25,30) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLPPRJPONIEONA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCCN3C=CC(=N3)C4=NC=CN=C4)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N6O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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